molecular formula C19H20FN3 B1623177 1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile CAS No. 61085-37-8

1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile

Cat. No. B1623177
CAS RN: 61085-37-8
M. Wt: 309.4 g/mol
InChI Key: GBJAQCLSQLBKOW-UHFFFAOYSA-N
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Description

1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile is a heterocyclic organic compound with the CAS number 61085-37-8 . It has a molecular weight of 309.380603 g/mol and a molecular formula of C19H20FN3 . The IUPAC name for this compound is 1-benzyl-4-(4-fluoroanilino)piperidine-4-carbonitrile .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the canonical SMILES string: C1CN(CCC1(C#N)NC2=CC=C(C=C2)F)CC3=CC=CC=C3 . This indicates the presence of a benzyl group, a fluorophenyl group, and a piperidine ring in the molecule.


Physical And Chemical Properties Analysis

This compound has a boiling point of 470.8ºC at 760 mmHg and a flash point of 238.5ºC . It has a density of 1.19g/cm³ . The compound is a hydrogen bond acceptor with 4 H-Bond acceptors and 1 H-Bond donor .

properties

IUPAC Name

1-benzyl-4-(4-fluoroanilino)piperidine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20FN3/c20-17-6-8-18(9-7-17)22-19(15-21)10-12-23(13-11-19)14-16-4-2-1-3-5-16/h1-9,22H,10-14H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBJAQCLSQLBKOW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1(C#N)NC2=CC=C(C=C2)F)CC3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20FN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60209956
Record name 1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

309.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

61085-37-8
Record name 4-[(4-Fluorophenyl)amino]-1-(phenylmethyl)-4-piperidinecarbonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=61085-37-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-Benzyl-4-((4-fluorophenyl)amino)piperidine-4-carbonitrile
Source EPA DSSTox
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Record name 1-benzyl-4-[(4-fluorophenyl)amino]piperidine-4-carbonitrile
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Record name 1-BENZYL-4-((4-FLUOROPHENYL)AMINO)PIPERIDINE-4-CARBONITRILE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/342X2SX5RT
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Synthesis routes and methods I

Procedure details

A mixture of 120 g (634 mmol) 1-benzyl-4-piperidone, 77.5 g (697 mmol) 4-fluoroaniline and 62.9 g (634 mmol) trimethylsilyl cyanide in 400 ml acetic acid was stirred at ambient temperature for 18 h. The reaction mixture was poured onto 500 g ice, pH is adjusted to 9 by addition of 5N NaOH and the aqueous mixture extracted with dichloromethane. The combined organic extracts were washed with brine, dried over Na2SO4, filtered and evaporated. The crystalline residue was re-crystallised from Et2O: 152 g 1-benzyl-4-(4-fluoro-phenylamino)-piperidine-4-carbonitrile as colorless crystals: MS (ISP): 310.1 MH+.
Quantity
120 g
Type
reactant
Reaction Step One
Quantity
77.5 g
Type
reactant
Reaction Step One
Quantity
62.9 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
500 g
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Combine 1-benzyl-4-oxo-piperidine (100 mmol), 4-fluorophenylamine (110 mmol), and toluene (300 mL). Heat at reflux for 3 h with azeotropic removal of water. Cool to 50° C. Add acetone cyanohydrin (277 mmol). Slowly distill away the acetone. Concentrate the solvent in vacuo to obtain a residue. Chromatograph on silica gel to obtain the title compound.
Quantity
100 mmol
Type
reactant
Reaction Step One
Quantity
110 mmol
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three
Quantity
277 mmol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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